2-{[(2-phenylimidazo[1,2-a]pyridin-3-yl)amino]carbonyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{[(2-phenylimidazo[1,2-a]pyridin-3-yl)amino]carbonyl}benzoic acid” is a type of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . The compound has a molecular formula of C15H12N2O2 .
Synthesis Analysis
Imidazo[1,2-a]pyridines can be synthesized in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign . Another method involves a one-pot synthesis from acetophenone, [Bmim]Br3 and 2-aminopyridine under solvent-free conditions in the presence of Na2CO3 .Chemical Reactions Analysis
The synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives . Other methods include treating 2-aminopyridines with α-haloketones in polar organic solvents .Scientific Research Applications
Synthesis of Imidazo[1,2-a]pyridines
The compound is used in the synthesis of 2-phenylimidazo[1,2-α]pyridines. This synthesis is carried out from acetophenone, [Bmim]Br3, and 2-aminopyridine under solvent-free conditions, yielding the corresponding 2-phenylimidazo[1,2-α]pyridines .
Antiviral Properties
Imidazo[1,2-a]pyridines, which include the compound , have been shown to possess antiviral properties .
Anti-Inflammatory Properties
These compounds also exhibit anti-inflammatory properties, making them useful in the treatment of conditions characterized by inflammation .
Antibacterial Properties
Imidazo[1,2-a]pyridines have been found to have antibacterial properties, making them potential candidates for the development of new antibiotics .
Antifungal Properties
These compounds have been shown to possess antifungal properties .
Antiprotozoal Properties
Imidazo[1,2-a]pyridines have been found to have antiprotozoal properties .
Treatment of Hepatitis C and HIV
These compounds have been used in the treatment of Hepatitis C and HIV .
Use in Drug Development
Several drugs that contain the imidazo-fused pyridine skeleton, such as minodronic acid, olprinone, zolpidem, zolimidine, alpidem, saripidem, and necopidem, have been commercially marketed. These drugs are used for the treatment of various conditions, including osteoporosis, acute heart failure, insomnia, peptic ulcers, and anxiety .
Mechanism of Action
Target of Action
Similar compounds, such as imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, have been found to interact with γ-aminobutyric acid (gaba) receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system.
Mode of Action
It can be inferred from related compounds that it may interact with its targets, possibly gaba receptors, leading to changes in cellular function . For instance, zolpidem, a medicine containing an imidazo[1,2-a]pyridin-3-yl-acetic acid derivative, exerts its hypnotic effect by blocking GABA receptors .
Biochemical Pathways
This could lead to downstream effects such as modulation of neuronal excitability and induction of sleep .
Result of Action
Based on the potential interaction with gaba receptors, it can be inferred that the compound may modulate neuronal activity, potentially leading to effects such as sedation or anxiolysis .
properties
IUPAC Name |
2-[(2-phenylimidazo[1,2-a]pyridin-3-yl)carbamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O3/c25-20(15-10-4-5-11-16(15)21(26)27)23-19-18(14-8-2-1-3-9-14)22-17-12-6-7-13-24(17)19/h1-13H,(H,23,25)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCXKIFJJJGSVDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)NC(=O)C4=CC=CC=C4C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
49.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47200700 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-({2-Phenylimidazo[1,2-A]pyridin-3-YL}carbamoyl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.